Cas no 6431-92-1 (Propanoic acid, 2-(acetylthio)-)

• Product Name: Propanoic acid, 2-(acetylthio)-
• CAS No: 6431-92-1
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 424086
• PubChem ID: 13599129
• Update Time: 2025-04-19

Propanoic acid, 2-(acetylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(acetylthio)-
• 2-acetylsulfanylpropanoic acid
• AKOS006376656
• 2-(acetylsulfanyl)propanoic acid
• 6431-92-1
• SCHEMBL6896886
• 2-(acetylthio)propionic acid
• DTXSID60544713
• S-acetyl-mercaptopropionic Acid
• SQFDPVZBYCOAJO-UHFFFAOYSA-N

• Inchi： 1S/C5H8O3S/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
• InChI Key： SQFDPVZBYCOAJO-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 148.01944
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates